N-{2-[2-(3-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide

Specification

• CAS No.: 946205-40-9
• Molecular Formula: C20H15FN4O3S
• Molecular Weight: 410.42
• IUPAC Name: N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-1,3-benzodioxole-5-carboxamide
• Standard InChI: InChI=1S/C20H15FN4O3S/c21-14-3-1-2-12(8-14)18-23-20-25(24-18)15(10-29-20)6-7-22-19(26)13-4-5-16-17(9-13)28-11-27-16/h1-5,8-10H,6-7,11H2,(H,22,26)
• Standard InChI Key: HQGMRMSSNPMOIG-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCCC3=CSC4=NC(=NN34)C5=CC(=CC=C5)F

Introduction

The compound N-{2-[2-(3-fluorophenyl)-triazolo[3,2-b]thiazol-6-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide is a complex organic molecule that incorporates several pharmacologically active motifs, including the 1,2,4-triazole and benzodioxole rings. Despite its specific structure not being widely documented in available literature, compounds with similar structures have shown potential in medicinal chemistry due to their diverse biological activities.

Synthesis and Preparation

The synthesis of such complex molecules typically involves multiple steps, including the formation of the triazole and thiazole rings, followed by the attachment of the fluorophenyl and benzodioxole moieties. Common methods might involve nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions.

Potential Biological Activities

While specific data on this compound is limited, similar structures have shown promise in various therapeutic areas:

• Antimicrobial Activity: 1,2,4-Triazole derivatives have been explored for their antibacterial and antifungal properties.

• Neuroactive Compounds: The benzodioxole ring is found in compounds with potential neuroactive effects.

• Cancer Research: Some triazole-based compounds have been investigated for their anticancer properties.

Future Research Directions

Given the lack of specific information on this compound, future research should focus on its synthesis, purification, and biological evaluation. This could involve:

• In Vitro Studies: Assessing the compound's activity against various biological targets.

• In Vivo Studies: Evaluating its efficacy and safety in animal models.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity.